N-benzyl-N'-(4-cyanophenyl)ethanediamide

• IUPAC Name: N-benzyl-N'-(4-cyanophenyl)oxamide
• InChI: InChI=1S/C16H13N3O2/c17-10-12-6-8-14(9-7-12)19-16(21)15(20)18-11-13-4-2-1-3-5-13/h1-9H,11H2,(H,18,20)(H,19,21)
• InChI Key: XCKHWDFFLPYPBP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC(=O)C(=O)NC2=CC=C(C=C2)C#N
• Molecular Formula: C16H13N3O2
• Molecular Weight: 279.29 g/mol

Description

N-benzyl-N'-(4-cyanophenyl)ethanediamide, commonly known as BACE inhibitor, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications in treating Alzheimer's disease.

Mechanism of Action

BACE inhibitor works by binding to the active site of BACE1 and preventing it from cleaving amyloid precursor protein (APP) into Aβ peptides. This, in turn, reduces the formation of Aβ plaques, which are responsible for the neurodegenerative effects of Alzheimer's disease.
Biochemical and Physiological Effects:
Studies have shown that BACE inhibitor can significantly reduce the levels of Aβ in the brain, leading to improved cognitive function and memory in animal models of Alzheimer's disease. The compound has also been shown to have a neuroprotective effect by reducing neuroinflammation and oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of using BACE inhibitor in lab experiments is its specificity for BACE1, which allows for targeted inhibition of Aβ production. However, the compound has limited solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for research on BACE inhibitor. One area of interest is the development of more potent and selective inhibitors that can effectively reduce Aβ production without causing off-target effects. Another area of interest is the investigation of the compound's potential therapeutic applications in other neurodegenerative diseases, such as Parkinson's disease and Huntington's disease. Additionally, studies are needed to investigate the long-term safety and efficacy of BACE inhibitor in humans.

Scientific Research Applications

BACE inhibitor has been extensively studied for its potential therapeutic applications in treating Alzheimer's disease. The compound works by inhibiting the activity of beta-secretase (BACE1), an enzyme that plays a crucial role in the formation of amyloid-beta (Aβ) plaques, which are the hallmark of Alzheimer's disease.